Cas no 1806370-93-3 (4,5-Difluoro-2-nitrobenzylamine)

• Product Name: 4,5-Difluoro-2-nitrobenzylamine
• CAS No: 1806370-93-3
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4707701
• PubChem ID: 54548888
• Update Time: 2025-09-22

4,5-Difluoro-2-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-nitrobenzylamine

• Inchi： 1S/C7H6F2N2O2/c8-5-1-4(3-10)7(11(12)13)2-6(5)9/h1-2H,3,10H2
• InChI Key： ZINAENHWUYVZIN-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CN)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 71.8

Additional information on 4,5-Difluoro-2-nitrobenzylamine

Introduction to 4,5-Difluoro-2-nitrobenzylamine (CAS No. 1806370-93-3) and Its Applications in Modern Chemical Research

4,5-Difluoro-2-nitrobenzylamine, identified by the chemical compound code CAS No. 1806370-93-3, represents a significant advancement in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure featuring both fluoro and nitro substituents, has garnered considerable attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and material science. The unique combination of fluorine atoms and a nitro group imparts distinct reactivity and stability, making it a valuable intermediate in the development of novel chemical entities.

The fluoro and nitro functional groups in 4,5-Difluoro-2-nitrobenzylamine play pivotal roles in determining its chemical behavior. Fluorine atoms are known for their ability to influence metabolic pathways and enhance binding affinity in drug molecules, while nitro groups serve as effective electron-withdrawing moieties that can modulate reactivity. These features make the compound particularly useful in designing molecules with improved pharmacokinetic properties and enhanced biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their favorable pharmacological profiles. 4,5-Difluoro-2-nitrobenzylamine exemplifies this trend, as it has been employed in the synthesis of various bioactive molecules. For instance, its nitro-substituted benzylamine core structure is a common scaffold in the development of antimicrobial and anti-inflammatory agents. The presence of fluorine atoms further enhances its potential as a building block for drugs targeting neurological disorders, where fluorine-labeled compounds often exhibit improved blood-brain barrier penetration.

One of the most compelling aspects of 4,5-Difluoro-2-nitrobenzylamine is its utility as a precursor in cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds essential for constructing complex molecular architectures. The benzylamine moiety in this compound is particularly amenable to palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Heck reactions, which are widely used in drug discovery to create diverse libraries of compounds.

Recent studies have highlighted the role of 4,5-Difluoro-2-nitrobenzylamine in developing novel agrochemicals. The structural features of this compound contribute to its efficacy as a precursor for herbicides and fungicides that exhibit improved environmental stability and selectivity. This aligns with global efforts to create sustainable agricultural solutions that minimize ecological impact while maintaining high yields.

The material science applications of 4,5-Difluoro-2-nitrobenzylamine are equally noteworthy. Its ability to undergo selective functionalization makes it a valuable candidate for designing advanced polymers and coatings with tailored properties. For example, fluorinated nitro compounds can enhance thermal stability and chemical resistance in polymer matrices, which is crucial for high-performance materials used in aerospace and automotive industries.

From an academic perspective, 4,5-Difluoro-2-nitrobenzylamine serves as an excellent model system for studying electronic effects and steric influences on molecular reactivity. Researchers have leveraged this compound to elucidate mechanistic pathways in organic transformations, contributing to our fundamental understanding of chemical processes. Such insights are not only academically rewarding but also have practical implications for optimizing synthetic routes in industrial settings.

The growing interest in 4,5-Difluoro-2-nitrobenzylamine underscores its significance as a versatile chemical entity with broad applicability across multiple scientific disciplines. As research continues to uncover new methodologies for utilizing this compound effectively, its role in advancing chemical innovation is poised to expand further. Whether applied in pharmaceuticals or materials science, the unique properties of 4,5-Difluoro-2-nitrobenzylamine (CAS No. 1806370-93-3) promise to drive progress and inspire future discoveries.